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Compound of Interest

Compound Name: Armstrong acid

Cat. No.: B1629443

For Researchers, Scientists, and Drug Development Professionals

Naphthalene-1,5-disulfonic acid, also known as Armstrong's acid, is a fluorescent organic
compound that serves as a crucial intermediate in the synthesis of dyes and other organic
molecules.[1][2] This technical guide provides an in-depth overview of its chemical properties,
synthesis, and key reactions, presenting quantitative data in a structured format for easy

reference.

Core Chemical and Physical Properties

Naphthalene-1,5-disulfonic acid is a colorless, crystalline solid typically obtained as a
tetrahydrate.[1][2] It is a strong acid, a characteristic shared with other sulfonic acids.[1] The
anhydrous form can be obtained by heating the tetrahydrate.[2]

Table 1: Physical and Chemical Properties of Naphthalene-1,5-disulfonic Acid
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Property Value Source(s)

Molecular Formula C10Hs06S2 [2]

Molecular Weight 288.3 g/mol [2]
Crystals or plates, White

Appearance [2][3]
powder

Melting Point (Anhydrous) 240-245 °C [2]

Dehydration Temperature

125 °C (loses water of

hydration)

[2]

Water Solubility

90.52 g/L at 25 °C

[2]

pKa (Predicted)

-0.60 + 0.40

[2]

pH

2.4 (1 g/L in H20 at 20 °C)

[2]

Synthesis of Naphthalene-1,5-disulfonic Acid

The primary industrial method for the synthesis of Naphthalene-1,5-disulfonic acid is the

disulfonation of naphthalene using oleum (fuming sulfuric acid).[1][2] The reaction conditions

are controlled to favor the formation of the 1,5-isomer.

Experimental Protocol: Disulfonation of Naphthalene

This protocol is a generalized procedure based on common industrial practices.

Materials:

Naphthalene

65% Oleum

Water

20% Oleum (H2S04-SO3)

Alkaline sodium sulfate (for precipitation of the disodium salt, optional)
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Procedure:

Naphthalene is initially mixed with 20% oleum at a temperature of 20-35 °C.[2]

Gradual and alternate additions of 65% oleum and more naphthalene are made to the
reaction mixture.[2]

The mixture is then heated for 6 hours at 55 °C to ensure the completion of the disulfonation.

[2]
Following the reaction, the mixture is added to water.[2]

The product, Naphthalene-1,5-disulfonic acid, can be precipitated as the free acid by cooling
the aqueous solution.[2]

Alternatively, the disodium salt can be precipitated by the addition of alkaline sodium sulfate.

[2]

The isolated yield is approximately 53%. The filtrate can be processed to recover the 1,6-
disulfonic acid isomer.[2]

Diagram 1: Synthesis Workflow of Naphthalene-1,5-disulfonic Acid
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Reactants
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Naphthalene-1,5-disulfonic Acid Disodium Naphthalene-1,5-disulfonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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